Cas no 1853072-90-8 (3-{[(thiophen-2-yl)methyl]amino}-1lambda6-thietane-1,1-dione)

• Product Name: 3-{[(thiophen-2-yl)methyl]amino}-1lambda6-thietane-1,1-dione
• CAS No: 1853072-90-8
• MF: C₈H₁₁NO₂S₂
• MW: 217.308439493179
• CID: 5717512
• PubChem ID: 130846176
• Update Time: 2023-10-15

3-{[(thiophen-2-yl)methyl]amino}-1lambda6-thietane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 1853072-90-8
• 3-{[(thiophen-2-yl)methyl]amino}-1lambda6-thietane-1,1-dione
• EN300-738650

• Inchi： 1S/C8H11NO2S2/c10-13(11)5-7(6-13)9-4-8-2-1-3-12-8/h1-3,7,9H,4-6H2
• InChI Key： MVMHBQUVQKZQFG-UHFFFAOYSA-N
• SMILES： S1(CC(C1)NCC1=CC=CS1)(=O)=O

Computed Properties

• Exact Mass: 217.02312094g/mol
• Monoisotopic Mass: 217.02312094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 82.8Ų